5-Iodo-1H-indazol-3-amine

• IUPAC Name: 5-iodo-1H-indazol-3-amine
• InChI: InChI=1S/C7H6IN3/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H,(H3,9,10,11)
• InChI Key: GBUVSJWTWOWRSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1I)C(=NN2)N
• Molecular Formula: C7H6IN3
• DSSTOX Substance ID: DTXSID90602855
• Molecular Weight: 259.05 g/mol
• CAS No.: 88805-76-9

Description

5-Iodo-1H-indazol-3-amine is a member of indazoles. It is a compound with the molecular formula C7H6IN3 and an average mass of 259.05 Da. It is also known as 3-Iodo-1H-indazol-5-amine.

Synthesis Analysis

A series of indazole derivatives, which could include this compound, were designed and synthesized by a molecular hybridization strategy. This strategy involves the combination of two or more existing structures to create a new compound.

Scientific Research Applications

Synthesis and Derivative Formation

5-Iodo-1H-indazol-3-amine is a crucial intermediate in the synthesis of various chemical compounds. Research indicates its involvement in the formation of different derivatives through reactions like the Pd-catalyzed Suzuki–Miyaura cross-coupling and iodine-mediated reactions.

• Pd-catalyzed Suzuki–Miyaura Cross-coupling : This process is used for synthesizing 3-aryl-1H-indazol-5-amine derivatives. It involves a reaction under microwave-assisted conditions, utilizing a palladium catalyst (Wang et al., 2015).
• Iodine-mediated Synthesis : Indazolo-quinazolinone derivatives have been synthesized using an iodine-mediated multi-component reaction, demonstrating the versatility of this compound in creating fused tetracyclic heterocycles (Palaniraja & Roopan, 2015).

Anticorrosion Applications

This compound derivatives have shown potential in corrosion inhibition, especially for metals like copper. This highlights their application in material sciences and industrial maintenance.

• Corrosion Inhibition : Long alkyl-chain indazole derivatives synthesized from compounds like this compound have demonstrated significant anticorrosion abilities for copper surfaces, emphasizing its application in preserving metal integrity (Qiang et al., 2018).

Medicinal Chemistry and Drug Development

The role of this compound in medicinal chemistry is underscored by its use in the synthesis of various pharmacologically active compounds.

• Drug Synthesis : Indazole derivatives, synthesized using this compound, are increasingly significant in drug discovery, particularly as isosteres for structures like indoles and benzimidazoles, which interact with a variety of biological targets (Halland et al., 2009).

Mechanism of Action

Target of Action

The primary target of 5-Iodo-1H-indazol-3-amine is the tyrosine kinase . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play a pivotal role in cellular functions such as growth, differentiation, metabolism, and apoptosis .

Mode of Action

This compound interacts with its target, tyrosine kinase, by binding effectively with the hinge region of the enzyme . This interaction inhibits the activity of the enzyme, leading to changes in the signal transduction cascades that it regulates .

Biochemical Pathways

The inhibition of tyrosine kinase by this compound affects various biochemical pathways. One significant pathway is the p53/MDM2 pathway . The compound’s action on this pathway leads to the inhibition of Bcl2 family members, affecting apoptosis and cell cycle in a concentration-dependent manner .

Result of Action

The result of this compound’s action is the inhibition of cell proliferation. It has shown promising inhibitory effects against human cancer cell lines . For instance, it exhibited a significant inhibitory effect against the K562 cell line, a chronic myeloid leukemia cell line .

Safety and Hazards

The safety data sheet for a similar compound, 3-Amino-5-iodo-1H-indazole, suggests that it may be harmful by inhalation, in contact with skin, and if swallowed. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, avoid contact with skin and eyes, and use personal protective equipment.

Future Directions

Indazole derivatives, including 5-Iodo-1H-indazol-3-amine, have been the subject of research due to their diverse biological activities. They have been used in the development of novel anti-cancer drugs with high efficiency and low toxicity. Future research could focus on improving the cellular activity of these compounds and exploring their potential applications in cancer therapy.

Biochemical Analysis

Biochemical Properties

5-Iodo-1H-indazol-3-amine plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been shown to inhibit certain tyrosine kinases, which are enzymes that catalyze the transfer of phosphate groups to specific tyrosine residues on proteins . This inhibition can disrupt signaling pathways that are essential for cell growth and proliferation. Additionally, this compound can bind to DNA, affecting gene expression and cellular functions .

Cellular Effects

The effects of this compound on cells are profound. It has been observed to induce apoptosis (programmed cell death) in various cancer cell lines, including lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) cells . This compound influences cell signaling pathways, such as the p53/MDM2 pathway, which plays a pivotal role in regulating cell cycle and apoptosis . Furthermore, this compound can alter gene expression and cellular metabolism, leading to reduced cell viability and proliferation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes, inhibiting their catalytic activity. For example, its interaction with tyrosine kinases prevents the phosphorylation of target proteins, thereby disrupting downstream signaling pathways . Additionally, this compound can induce changes in gene expression by binding to DNA and modulating transcription factors . These molecular interactions contribute to its antitumor and anti-inflammatory properties.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time periods. It has been found to be relatively stable under standard laboratory conditions, with minimal degradation over time . Long-term exposure to this compound in in vitro studies has shown sustained inhibition of cell proliferation and induction of apoptosis . In vivo studies have also demonstrated its prolonged antitumor effects, with consistent reduction in tumor size over extended treatment periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it exhibits significant antitumor activity with minimal toxicity . At higher doses, toxic effects such as weight loss, organ damage, and hematological abnormalities have been observed . The therapeutic window for this compound is thus critical for maximizing its efficacy while minimizing adverse effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is metabolized primarily in the liver, where it undergoes phase I and phase II reactions . Enzymes such as cytochrome P450 play a significant role in its biotransformation, leading to the formation of various metabolites . These metabolites can further interact with cellular components, influencing metabolic flux and metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can diffuse across cell membranes due to its lipophilic nature . Additionally, transporters and binding proteins facilitate its movement within the cellular environment . The compound tends to accumulate in specific tissues, such as the liver and kidneys, where it exerts its biological effects .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity. It is predominantly found in the cytoplasm and nucleus, where it interacts with enzymes, DNA, and other biomolecules . Post-translational modifications and targeting signals direct this compound to specific cellular compartments, enhancing its efficacy in modulating cellular functions .